Cas no 2296925-89-6 (3,3-Dimethyloxane-4-thiol)

• Product Name: 3,3-Dimethyloxane-4-thiol
• CAS No: 2296925-89-6
• MF: C₇H₁₄OS
• MW: 146.250461101532
• CID: 6499850
• PubChem ID: 123531692
• Update Time: 2025-07-24

3,3-Dimethyloxane-4-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-3922115
• 3,3-dimethyloxane-4-thiol
• 2296925-89-6
• 3,3-Dimethyloxane-4-thiol

• Inchi： 1S/C7H14OS/c1-7(2)5-8-4-3-6(7)9/h6,9H,3-5H2,1-2H3
• InChI Key： CGYKZHHYNAORLW-UHFFFAOYSA-N
• SMILES： SC1CCOCC1(C)C

Computed Properties

• Exact Mass: 146.07653624g/mol
• Monoisotopic Mass: 146.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 10.2Ų

Additional information on 3,3-Dimethyloxane-4-thiol

Introduction to 3,3-Dimethyloxane-4-thiol (CAS No: 2296925-89-6)

3,3-Dimethyloxane-4-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2296925-89-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiol class, characterized by the presence of a sulfur-hydrogen (–SH) functional group, which imparts unique reactivity and potential applications in synthetic chemistry and drug development. The structural motif of 3,3-Dimethyloxane suggests a cyclic ether backbone with methyl substituents, enhancing its stability and versatility in various chemical transformations.

The significance of 3,3-Dimethyloxane-4-thiol lies in its potential role as a building block for more complex molecules. Thiols are well-known for their ability to participate in nucleophilic substitution reactions, disulfide bond formation, and metal chelation, making them invaluable in medicinal chemistry. The presence of the 4-thiol group in this compound specifically positions it as a candidate for designing molecules that interact with biological targets such as enzymes and receptors. This has led to its exploration in the development of novel therapeutic agents targeting various diseases.

In recent years, the demand for structurally diverse thiols has increased due to their applications in drug discovery. 3,3-Dimethyloxane-4-thiol has been studied for its potential use in synthesizing small-molecule inhibitors and modulators. For instance, researchers have investigated its utility in creating compounds that inhibit specific enzymatic pathways implicated in inflammatory and metabolic disorders. The methyl groups at the 3-position may influence the electronic properties of the thiol moiety, affecting its binding affinity and specificity to biological targets.

One of the most compelling aspects of 3,3-Dimethyloxane-4-thiol is its role in medicinal chemistry beyond simple inhibition. The compound’s ability to form stable disulfide bonds makes it a promising candidate for redox-sensitive drug delivery systems. These systems can release active pharmaceutical ingredients (APIs) in response to changes in cellular redox potential, thereby enhancing targeted therapy. Such innovations are particularly relevant in treating conditions like cancer, where tumor microenvironments exhibit distinct redox profiles compared to normal tissues.

The synthesis of 3,3-Dimethyloxane-4-thiol presents an interesting challenge due to its structural complexity. Advanced synthetic methodologies have been employed to achieve high yields and purity. Techniques such as transition-metal-catalyzed reactions and organometallic chemistry have been particularly useful in constructing the desired oxane ring system while introducing the thiol functionality at the 4-position. These synthetic advancements not only facilitate access to this compound but also contribute to broader methodologies applicable to other heterocyclic thiols.

Recent studies have also explored the spectroscopic and computational properties of 3,3-Dimethyloxane-4-thiol. High-resolution NMR spectroscopy has been employed to elucidate its molecular structure, revealing insights into hydrogen bonding interactions and conformational preferences. Computational studies using density functional theory (DFT) have further provided a detailed understanding of its electronic structure and reactivity. These findings are crucial for optimizing synthetic routes and predicting biological activity.

The pharmaceutical industry has shown particular interest in thiols due to their role as pharmacophores in numerous drugs on the market. For example, compounds containing thiol groups have been used as antioxidants, anti-inflammatory agents, and antiviral medications. While 3,3-Dimethyloxane-4-thiol itself may not be directly therapeutic, its derivatives hold promise as lead compounds for drug development. By modifying its structure through functional group interconversion or derivatization strategies, researchers can generate libraries of compounds with tailored biological activities.

Environmental considerations also play a role in the evaluation of 3,3-Dimethyloxane-4-thiol. As interest grows in green chemistry principles, efforts have been made to develop sustainable synthetic routes that minimize waste and hazardous byproducts. Catalytic processes that utilize renewable resources or biodegradable solvents are being explored to enhance the environmental footprint of thiol synthesis. Such initiatives align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects of 3,3-Dimethyloxane-4-thiol are vast and multifaceted. Ongoing research aims to uncover new applications in areas such as materials science and nanotechnology. For instance, thiols can be used as surface-modifying agents for nanoparticles or as crosslinking agents in polymer synthesis. The unique properties of this compound make it a versatile tool for innovation across multiple scientific disciplines.

In conclusion, 3 , 3 - Dimethyl oxane - 4 - thiol ( CAS No : 2296925 - 89 - 6 ) represents a significant advancement in chemical biology and pharmaceutical research . Its structural features , reactivity , and potential applications underscore its importance as a molecular scaffold . As research continues , this compound is expected to contribute further breakthroughs , particularly in drug discovery , redox-sensitive therapeutics , and sustainable chemistry . The continued exploration of its derivatives will undoubtedly yield novel insights into biological mechanisms and therapeutic strategies .